Cas no 2171715-74-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl({spiro2.4heptan-4-yl})carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl({spiro2.4heptan-4-yl})carbamoylbutanoic acid
• CAS No: 2171715-74-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5949313
• PubChem ID: 165576115
• Update Time: 2025-05-30

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl({spiro2.4heptan-4-yl})carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl({spiro2.4heptan-4-yl})carbamoylbutanoic acid
• EN300-1537929
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl({spiro[2.4]heptan-4-yl})carbamoyl]butanoic acid
• 2171715-74-3

• Inchi： 1S/C28H32N2O5/c1-30(24-11-6-14-28(24)15-16-28)26(33)23(12-13-25(31)32)29-27(34)35-17-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,22-24H,6,11-17H2,1H3,(H,29,34)(H,31,32)
• InChI Key： XCJSAGZKSYDICR-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1CCCC21CC2

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl({spiro2.4heptan-4-yl})carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl({spiro2.4heptan-4-yl})carbamoylbutanoic Acid (CAS No. 2171715-74-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl({spiro2.4heptan-4-yl})carbamoylbutanoic acid, with the CAS number 2171715-74-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety, a spirocyclic structure, and multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound features a central carbamoyl group that is linked to both a fluorenylmethoxycarbonyl moiety and a spirocyclic heptane unit. This arrangement creates a molecule with multiple sites for interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide synthesis and protection strategies due to its stability and ease of removal under specific conditions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of spirocyclic compounds in the design of novel therapeutic agents. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity towards biological targets. In the case of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl({spiro2.4heptan-4-yl})carbamoylbutanoic acid, the spirocyclic moiety is integrated into a butanoic acid backbone, which may contribute to its solubility and bioavailability profile.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorenylmethoxycarbonyl group at the amino position is a critical step, as it not only protects the amine but also provides a handle for further functionalization. The spirocyclic connection is formed through a carefully orchestrated reaction sequence that involves cyclization and subsequent modifications.

In terms of biological activity, preliminary studies suggest that this compound may exhibit properties relevant to various therapeutic areas. The fluorenylmethoxycarbonyl group is known to be associated with enhanced metabolic stability, which could be beneficial for oral administration. Additionally, the spirocyclic structure may contribute to favorable pharmacokinetic properties, such as improved blood-brain barrier penetration.

The potential applications of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl({spiro2.4heptan-4-yl})carbamoylbutanoic acid extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive scaffold for the design of biologics and peptidomimetics. By leveraging the versatility of fluorenylmethoxycarbonylation and spirocycle chemistry, researchers can explore novel ways to modulate biological pathways and develop next-generation therapeutics.

The compound's potential role in addressing unmet medical needs is further underscored by its structural complexity, which allows for fine-tuning of its properties through structural analogs. This flexibility is crucial in drug discovery, where subtle changes in molecular structure can significantly impact biological activity and pharmacokinetic profiles.

As research in this area continues to evolve, new methodologies for synthesizing complex molecules like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl({spiro2.4heptan-4-yl})carbamoylbutanoic acid are being developed. Advances in computational chemistry and automated synthesis techniques are enabling researchers to rapidly explore large chemical spaces and identify promising candidates for further validation.

The integration of these technologies with traditional synthetic approaches is revolutionizing the way new drugs are discovered and developed. By combining experimental expertise with cutting-edge computational tools, scientists can accelerate the process of identifying lead compounds and optimizing their properties for clinical use.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl({spiro2.4heptan-4-yl})carbamoylbutanoic acid (CAS No. 2171715-74-3) represents a significant advancement in pharmaceutical chemistry. Its complex structure, derived from a combination of fluorenylmethoxycarbonylation and spirocycle chemistry, positions it as a valuable tool for drug discovery and development. As research in this field progresses, this compound holds promise for contributing to innovative therapeutic solutions across multiple medical disciplines.